Cas no 2171419-29-5 ((2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid
• CAS No: 2171419-29-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6213668
• PubChem ID: 165505522
• Update Time: 2025-06-13

(2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid
• (2S)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-2-hydroxybutanoic acid
• EN300-1491857
• 2171419-29-5

• Inchi： 1S/C25H30N2O6/c1-16(23(29)26-14-12-22(28)24(30)31)7-6-13-27-25(32)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22,28H,6-7,12-15H2,1H3,(H,26,29)(H,27,32)(H,30,31)/t16?,22-/m0/s1
• InChI Key： MUTNBGBMUVCFQK-XLDIYJRPSA-N
• SMILES： O(C(NCCCC(C)C(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid

Compound Introduction: (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid (CAS No. 2171419-29-5)

The compound (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid, identified by its CAS number 2171419-29-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug development and biochemical research. The presence of a (9H-fluoren-9-yl)methoxycarbonyl moiety and an amide linkage suggests its utility in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. The fluorene derivative in this compound is particularly noteworthy, as fluorene-based structures have been extensively studied for their photophysical properties and potential in medicinal chemistry. The methoxycarbonyl group further enhances the compound's solubility and stability, making it a promising candidate for formulation into therapeutic agents.

The chiral center at the (2S) position indicates that this compound is enantiomerically pure, which is crucial for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety. The amide and hydroxybutanoic acid functionalities contribute to the compound's ability to interact with biological targets, such as proteins and enzymes. This structural complexity allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which are essential for developing drugs with improved therapeutic profiles.

Recent studies have highlighted the importance of amide-based compounds in drug discovery. Amides are known for their versatility in forming hydrogen bonds, which can enhance binding affinity to biological targets. The combination of an amide group with a hydroxybutanoic acid moiety in this compound suggests potential applications in modulating metabolic pathways and enzyme activities. For instance, such structures have been explored in the development of protease inhibitors, which are critical in treating conditions like cancer and infectious diseases.

The (9H-fluoren-9-yl)methoxycarbonyl group not only adds to the molecular complexity but also provides a handle for further chemical modifications. This allows researchers to tailor the compound's properties, such as solubility, bioavailability, and metabolic stability, to meet specific therapeutic requirements. The fluorene ring is particularly interesting due to its ability to participate in π-stacking interactions, which can influence protein-protein interactions and enzyme-substrate binding.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening and computational modeling have enabled researchers to identify promising candidates with high precision. The complex structure of (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid makes it an attractive subject for such studies, as it offers multiple sites for interaction with biological targets.

Moreover, the hydroxybutanoic acid moiety suggests potential applications in developing prodrugs or derivatives that can be activated enzymatically within the body. This approach can enhance drug delivery systems by improving bioavailability and reducing toxicity. The chiral nature of the compound also opens avenues for exploring enantioselective synthesis and catalysis, which are critical for producing enantiomerically pure drugs with minimal side effects.

The synthesis of this compound involves multiple steps, including protection-deprotection strategies to handle sensitive functional groups like the amide bond. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity. The use of protecting groups ensures that reactive sites are selectively modified without affecting other parts of the molecule.

From a biochemical perspective, this compound's structure suggests potential interactions with various enzymes and receptors. For example, the amide group can mimic natural substrates or inhibitors of enzymes involved in metabolic pathways. The fluorene moiety may also influence cell signaling pathways by interacting with intracellular receptors or membrane-bound proteins. Such interactions could lead to novel therapeutic strategies for treating diseases associated with dysregulated signaling.

The growing body of evidence supporting the use of heterocyclic compounds in drug development underscores the importance of exploring derivatives like (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-2-hydroxybutanoic acid. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing targeted therapies. As research continues to uncover new biological functions and pathways, compounds like this one will play a crucial role in advancing our understanding of disease processes and developing effective treatments.